Cas no 115127-64-5 (4-Thiazolidinecarboxylicacid, 2-(hydroxymethyl)-, (2R-cis)- (9CI))
115127-64-5 structure
Product Name:4-Thiazolidinecarboxylicacid, 2-(hydroxymethyl)-, (2R-cis)- (9CI)
CAS No:115127-64-5
MF:C5H9NO3S
MW:163.194860219955
CID:130638
PubChem ID:45082514
Update Time:2025-04-19
4-Thiazolidinecarboxylicacid, 2-(hydroxymethyl)-, (2R-cis)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 4-Thiazolidinecarboxylicacid, 2-(hydroxymethyl)-, (2R-cis)- (9CI)
- (2R,4R)-2-(hydroxymethyl)-1,3-thiazolidine-4-carboxylic acid
- 4-Thiazolidinecarboxylicacid,2-(hydroxymethyl)-,(2R-cis)-(9CI)
- 115127-64-5
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- Inchi: 1S/C5H9NO3S/c7-1-4-6-3(2-10-4)5(8)9/h3-4,6-7H,1-2H2,(H,8,9)/t3-,4+/m0/s1
- InChI Key: MYNHZTBPRLMLMR-IUYQGCFVSA-N
- SMILES: S1C[C@@H](C(=O)O)N[C@H]1CO
Computed Properties
- Exact Mass: 163.03037
- Monoisotopic Mass: 163.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3
- Topological Polar Surface Area: 94.9Ų
Experimental Properties
- PSA: 69.56
4-Thiazolidinecarboxylicacid, 2-(hydroxymethyl)-, (2R-cis)- (9CI) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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